Cas no 953145-20-5 (4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide)

• Product Name: 4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide
• CAS No: 953145-20-5
• MF: C₂₂H₂₀F₃N₃O₃
• MW: 431.407715797424
• CID: 6121527
• PubChem ID: 16885103
• Update Time: 2025-07-15

4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide
• 4-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]-N-[2-(trifluoromethyl)phenyl]butanamide
• 953145-20-5
• AKOS024488888
• F5013-0706
• 4-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[2-(trifluoromethyl)phenyl]butanamide
• VU0628804-1
• 4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-(trifluoromethyl)phenyl)butanamide

• Inchi： 1S/C22H20F3N3O3/c1-31-16-10-8-15(9-11-16)18-12-13-21(30)28(27-18)14-4-7-20(29)26-19-6-3-2-5-17(19)22(23,24)25/h2-3,5-6,8-13H,4,7,14H2,1H3,(H,26,29)
• InChI Key： IRRAPVHXCBRJLT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CCCN1N=C(C2=CC=C(OC)C=C2)C=CC1=O

Computed Properties

• Exact Mass: 431.14567599g/mol
• Monoisotopic Mass: 431.14567599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71Ų

Additional information on 4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide

Comprehensive Overview of 4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide (CAS No. 953145-20-5)

4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide (CAS No. 953145-20-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a methoxyphenyl moiety, a dihydropyridazinone core, and a trifluoromethylphenyl substituent, which contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its structural attributes, which may offer insights into drug design and therapeutic targeting.

The compound's CAS number 953145-20-5 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its complex nomenclature reflects its intricate architecture, making it a subject of study in medicinal chemistry and drug discovery. Recent trends in scientific literature highlight its relevance in exploring enzyme inhibition and receptor modulation, aligning with the growing demand for novel small-molecule therapeutics. Users frequently search for terms like "pyridazinone derivatives" and "trifluoromethylphenyl applications," underscoring its interdisciplinary appeal.

From a synthetic perspective, 4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-2-(trifluoromethyl)phenylbutanamide exemplifies advancements in heterocyclic chemistry. The incorporation of a trifluoromethyl group enhances metabolic stability and bioavailability, traits highly sought after in modern pharmacophores. Discussions in online forums often revolve around its potential role in addressing chronic inflammatory conditions or neurological disorders, topics that resonate with current healthcare challenges. Such applications align with Google search trends, where queries like "small molecules for inflammation" and "CF3 group in drug design" are prevalent.

Analytical characterization of this compound involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring rigorous quality control for research purposes. The methoxyphenyl-dihydropyridazinone scaffold has also been linked to antioxidant activity in preliminary studies, a feature that intersects with the rising interest in oxidative stress mitigation. SEO-optimized content often highlights these connections, using keywords like "dihydropyridazinone biological activity" to attract academic and industrial audiences.

In summary, CAS No. 953145-20-5 represents a compelling case study in the intersection of structural complexity and therapeutic potential. Its design principles cater to contemporary demands for targeted drug delivery and molecular specificity, while its nomenclature and properties fuel both scientific curiosity and online search traffic. As research progresses, this compound may emerge as a cornerstone in the development of next-generation bioactive agents.